Cas no 33043-60-6 (Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate)

• Product Name: Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate
• CAS No: 33043-60-6
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• MDL: MFCD29059878
• CID: 1454984
• PubChem ID: 15160384
• Update Time: 2025-10-20

Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(2,5-dioxo-4-oxazolidinyl)butyl]-, 1,1-dimethylethylester, (S)-
• tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate
• (S)-4-[4-(Boc-amino)butyl]oxazolidine-2,5-dione
• SY225264
• 4-[4-(tert-Butoxycarbonylamino)butyl]oxazolidine-2,5-dione
• TERT-BUTYL N-[4-(2,5-DIOXO-1,3-OXAZOLIDIN-4-YL)BUTYL]CARBAMATE
• AC5910
• 33043-60-6
• CS-0148541
• tert-Butyl (S)-(4-(2,5-dioxooxazolidin-4-yl)butyl)carbamate
• SCHEMBL11957443
• tert-butyl N-[4-[(4S)-2,5-dioxo-1,3-oxazolidin-4-yl]butyl]carbamate
• AKOS030213322
• Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate

• MDL： MFCD29059878
• Inchi： 1S/C12H20N2O5/c1-12(2,3)19-10(16)13-7-5-4-6-8-9(15)18-11(17)14-8/h8H,4-7H2,1-3H3,(H,13,16)(H,14,17)
• InChI Key： GJVYOGAZTXVNTR-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC1C(=O)OC(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.13722174g/mol
• Monoisotopic Mass: 272.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.7

Additional information on Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate

Comprehensive Introduction to Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate (CAS No. 33043-60-6)

Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate, with the CAS number 33043-60-6, is a specialized organic compound widely utilized in pharmaceutical research and synthetic chemistry. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug design and medicinal chemistry applications. Its unique structure, featuring both a tert-butyl carbamate group and a 2,5-dioxooxazolidine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate has surged due to advancements in peptide synthesis and small-molecule drug development. Researchers are particularly interested in its role as a protecting group or building block for nitrogen-containing compounds. The compound's stability under mild conditions and compatibility with various reaction protocols have made it a favorite among chemists working on targeted therapies and precision medicine.

One of the most frequently asked questions about CAS 33043-60-6 revolves around its synthetic applications. The compound is often employed in the preparation of heterocyclic scaffolds, which are crucial for developing kinase inhibitors and enzyme modulators. Its oxazolidinone ring provides a rigid framework that can enhance the binding affinity of potential drug candidates, making it particularly relevant in the search for new anti-inflammatory agents and neuroprotective compounds.

From a green chemistry perspective, Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate has attracted attention due to its potential for atom-efficient synthesis. Modern researchers are exploring its use in catalytic reactions and flow chemistry setups, aligning with the pharmaceutical industry's push toward sustainable manufacturing. The compound's compatibility with microwave-assisted synthesis and photocatalysis further enhances its appeal in contemporary laboratory settings.

Quality control of 33043-60-6 is another area of significant interest. Analytical methods such as HPLC purity testing, mass spectrometry characterization, and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency. The compound typically appears as a white to off-white crystalline powder with defined melting point ranges and solubility profiles, which are critical parameters for its handling and storage in research laboratories.

In the context of intellectual property, Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate has been referenced in numerous patents related to drug delivery systems and prodrug technologies. Its structural features allow for controlled release mechanisms and improved pharmacokinetic properties in therapeutic compounds. This has led to increased patent filings and publications mentioning this specific chemical entity in recent years.

The global market for specialized intermediates like CAS 33043-60-6 continues to expand, driven by growing R&D investments in biopharmaceuticals and personalized medicine. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, offering various derivatization services to meet specific research needs. Its price and availability fluctuate based on raw material supply chains and regional manufacturing capacities.

For researchers working with Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and ventilation systems. While not classified as hazardous under normal conditions, standard laboratory safety protocols for organic compounds should be maintained. Material Safety Data Sheets (MSDS) provide detailed information about storage conditions and incompatibilities.

Looking toward future applications, scientists are investigating the potential of 33043-60-6 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a spacer unit or linker molecule in complex architectures makes it particularly valuable for these emerging technologies. As the field of chemical biology continues to evolve, the importance of well-characterized intermediates like this carbamate derivative will likely increase.

In summary, Tert-butyl 4-(2,5-dioxooxazolidin-4-yl)butylcarbamate (CAS 33043-60-6) represents a versatile and valuable tool for modern chemical research. Its applications span from traditional organic synthesis to cutting-edge drug discovery platforms, reflecting the compound's adaptability to various scientific challenges. As research trends shift toward more sophisticated molecular designs, the demand for high-quality, well-defined intermediates like this will undoubtedly persist in the scientific community.